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Abstract
URB602 is a selective inhibitor of monoacylglycerol lipase (MGL), the primary enzyme

responsible for the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG).[1][2][3]

[4] By inhibiting MGL, URB602 elevates the levels of 2-AG, making it a valuable tool for

studying the endocannabinoid system and a potential therapeutic agent for pain and

inflammation.[1][5][6] Proper preparation of a URB602 stock solution is critical for ensuring

experimental accuracy and reproducibility. This document provides a detailed protocol for

preparing URB602 stock solutions in dimethyl sulfoxide (DMSO), including information on its

chemical properties, mechanism of action, storage, and application.

URB602 Chemical and Physical Properties
URB602, also known as ([1,1'-biphenyl]-3-yl-carbamic acid, cyclohexyl ester), is a crystalline

solid.[4][7] Key quantitative data for URB602 are summarized below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1682065?utm_src=pdf-interest
https://www.benchchem.com/product/b1682065?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2225625/
https://pubmed.ncbi.nlm.nih.gov/18096504/
https://escholarship.org/uc/item/4r29v8bc
https://www.caymanchem.com/product/10007457/urb602
https://www.benchchem.com/product/b1682065?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2225625/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4728057/
https://pubmed.ncbi.nlm.nih.gov/17700715/
https://www.benchchem.com/product/b1682065?utm_src=pdf-body
https://www.benchchem.com/product/b1682065?utm_src=pdf-body
https://www.benchchem.com/product/b1682065?utm_src=pdf-body
https://www.benchchem.com/product/b1682065?utm_src=pdf-body
https://www.caymanchem.com/product/10007457/urb602
https://en.wikipedia.org/wiki/URB602
https://www.benchchem.com/product/b1682065?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₉H₂₁NO₂ [4][7][8]

Molar Mass 295.4 g/mol [4][8]

Appearance Crystalline Solid [7]

Solubility in DMSO 30 mg/mL [4]

Solubility in DMF 30 mg/mL [4]

Solubility in Ethanol 10 mg/mL [4]

Storage (Solid) -20°C [4]

Stability (Solid) ≥ 4 years [4]

Mechanism of Action and Signaling Pathway
URB602 functions by inhibiting the serine hydrolase monoacylglycerol lipase (MGL).[2] MGL is

the key enzyme that deactivates the endocannabinoid 2-arachidonoylglycerol (2-AG) by

hydrolyzing it into arachidonic acid and glycerol.[9] The inhibition of MGL by URB602 leads to

an accumulation of 2-AG in tissues, thereby enhancing endocannabinoid signaling.[1][2][5]

Studies have shown that URB602 elevates 2-AG levels in brain slices without affecting the

levels of anandamide, another major endocannabinoid.[1][10]

Endocannabinoid SignalingInhibition

2-Arachidonoylglycerol (2-AG) Arachidonic Acid + GlycerolHydrolysisMonoacylglycerol Lipase (MGL) CatalyzesURB602 Inhibits

Click to download full resolution via product page

URB602 inhibits MGL, preventing 2-AG degradation.

Experimental Protocol: Preparing a 10 mM URB602
Stock Solution
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This protocol describes the preparation of a 10 mM stock solution of URB602 in DMSO. Adjust

calculations accordingly for different desired concentrations.

Materials and Equipment
URB602 powder (CAS: 565460-15-3)

Anhydrous/Molecular biology grade Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filter-barrier pipette tips

Vortex mixer

Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Safety Precautions
Work in a well-ventilated area or a chemical fume hood.

DMSO is a potent solvent and can facilitate the absorption of substances through the skin.

Handle with care and wear appropriate gloves.

Consult the Safety Data Sheet (SDS) for URB602 before handling.

Step-by-Step Procedure
Equilibrate Reagents: Allow the URB602 powder and DMSO to warm to room temperature

before opening to prevent condensation of moisture.

Calculate Required Mass: Use the following formula to determine the mass of URB602
needed.
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Mass (mg) = Desired Concentration (mM) × Final Volume (mL) × Molar Mass ( g/mol ) /

1000

Example for 1 mL of 10 mM stock:

Mass (mg) = 10 mM × 1 mL × 295.4 g/mol / 1000 = 2.954 mg

Weigh URB602: Carefully weigh the calculated mass of URB602 powder and place it into a

sterile microcentrifuge tube or vial.

Add Solvent: Add the calculated volume of DMSO to the tube containing the URB602
powder.

Example: Add 1 mL of DMSO for a final 10 mM solution.

Dissolve Compound: Tightly cap the vial and vortex thoroughly until the solid is completely

dissolved. If necessary, use a sonicator bath for short intervals to aid dissolution.

Aliquot: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the

stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[11]

Store: Store the aliquots in a tightly sealed container at -20°C or -80°C, protected from light.
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Start

1. Weigh 2.954 mg
 of URB602

2. Add 1 mL of DMSO
 to a sterile vial

3. Vortex / Sonicate
 until fully dissolved

4. Aliquot into
 single-use volumes

5. Store at -20°C or -80°C

End

Click to download full resolution via product page

Workflow for preparing URB602 stock solution.

Data Presentation: Example Stock Solution
Calculations
This table provides calculations for preparing common stock solution concentrations of

URB602.
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Final
Concentration

Final Volume
Molar Mass (
g/mol )

Required Mass
of URB602

Volume of
DMSO

10 mM 1 mL 295.4 2.954 mg 1 mL

10 mM 5 mL 295.4 14.77 mg 5 mL

30 mM 1 mL 295.4 8.862 mg 1 mL

101.56 mM (30

mg/mL)
1 mL 295.4 30 mg 1 mL

Note: 30 mg/mL is the reported maximum solubility in DMSO and corresponds to approximately

101.56 mM.[4]

Application and Use of Stock Solution
In Vitro Dilutions (Cell-Based Assays)
For cell culture experiments, the DMSO stock solution is diluted in the culture medium to the

final working concentration. It is crucial to keep the final concentration of DMSO low (typically

<0.5%, ideally ≤0.1%) to avoid solvent-induced cytotoxicity.[11][12][13]

Example: To prepare a 100 µM working solution from a 10 mM stock:

Perform a 1:100 dilution.

Add 10 µL of the 10 mM stock solution to 990 µL of culture medium.

This results in a final DMSO concentration of 0.1%.

Always include a vehicle control (medium with the same final concentration of DMSO) in

your experiments.[11]

In Vivo Dilutions
For administration in animal models, the DMSO stock is often diluted in a vehicle suitable for

injection, such as saline or phosphate-buffered saline (PBS). Due to the poor aqueous solubility

of URB602, co-solvents or emulsifying agents may be necessary.
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Example Formulation: A study on a murine inflammation model prepared URB602 by first

dissolving it in 10% DMSO, adding a drop of Tween 80 to maintain solubility, and then

diluting the mixture with 90% saline for intraperitoneal injection.[10]

Storage and Stability
Proper storage is essential to maintain the integrity and activity of the URB602 compound and

its solutions.

Form
Storage
Temperature

Duration Notes

Solid Powder -20°C ≥ 4 years

Keep vial tightly

sealed and protected

from light.[4]

DMSO Stock Solution -20°C Up to 1 year

Aliquot to avoid

freeze-thaw cycles.

[14]

DMSO Stock Solution -80°C Up to 2 years
Preferred for long-

term storage.[11][14]

Working Solution 4°C / Room Temp Use same day

Prepare fresh from

stock solution before

each experiment.[14]

Note: Before use, allow vials to equilibrate to room temperature for at least 60 minutes before

opening to prevent moisture contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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